3,5-dimethyl-N-(4-methylphenyl)benzamide

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 3,5-dimethyl-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO/c1-11-4-6-15(7-5-11)17-16(18)14-9-12(2)8-13(3)10-14/h4-10H,1-3H3,(H,17,18)
• InChI Key: XEFRYKCQMIJPBE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)C)C

Description

3,5-dimethyl-N-(4-methylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMMPB, and it is a member of the benzamide family of compounds. In

Mechanism of Action

DMMPB is believed to exert its effects by binding to dopamine receptors in the brain. Specifically, it has been shown to have high affinity for the D2 and D3 dopamine receptors. By binding to these receptors, DMMPB may modulate dopamine signaling and affect various physiological and behavioral processes.
Biochemical and Physiological Effects:
DMMPB has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that DMMPB can inhibit the growth of cancer cells, possibly by inducing apoptosis or cell cycle arrest. In vivo studies have shown that DMMPB can affect locomotor activity, reward-related behavior, and cognitive function in animals. However, the precise mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

DMMPB has several advantages as a research tool, including its high affinity for dopamine receptors, its relatively low toxicity, and its ability to penetrate the blood-brain barrier. However, there are also some limitations to its use in lab experiments. For example, DMMPB may have off-target effects on other neurotransmitter systems, and its effects may vary depending on the dose, route of administration, and animal model used.

Future Directions

There are several future directions for research on DMMPB. One area of interest is the development of more selective dopamine receptor ligands based on the structure of DMMPB. Another area of interest is the investigation of DMMPB's effects on other neurotransmitter systems, such as the serotonin and glutamate systems. Additionally, further studies are needed to elucidate the mechanisms underlying DMMPB's effects on cancer cells and to evaluate its potential as a therapeutic agent.

Synthesis Methods

The synthesis method of DMMPB involves the reaction of 3,5-dimethylbenzoic acid with 4-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or ethanol, and the resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

DMMPB has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, DMMPB has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In pharmacology, DMMPB has been studied for its effects on the central nervous system, particularly its interactions with dopamine receptors. In neuroscience, DMMPB has been investigated for its potential as a tool for studying the role of dopamine receptors in behavior and cognition.